5-(3,3-Difluorocyclobutyl)-3-[4-[4-methyl-5-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl]bicyclo[2.2.2]oct-1-yl]-1,2,4-oxadiazole

Catalog No.
S535646
CAS No.
935273-79-3
M.F
C24H24F5N5O
M. Wt
493.5 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
5-(3,3-Difluorocyclobutyl)-3-[4-[4-methyl-5-[2-(tr...

CAS Number

935273-79-3

Product Name

5-(3,3-Difluorocyclobutyl)-3-[4-[4-methyl-5-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl]bicyclo[2.2.2]oct-1-yl]-1,2,4-oxadiazole

IUPAC Name

5-(3,3-difluorocyclobutyl)-3-[4-[4-methyl-5-[2-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]-1-bicyclo[2.2.2]octanyl]-1,2,4-oxadiazole

Molecular Formula

C24H24F5N5O

Molecular Weight

493.5 g/mol

InChI

InChI=1S/C24H24F5N5O/c1-34-17(15-4-2-3-5-16(15)24(27,28)29)31-32-20(34)22-9-6-21(7-10-22,8-11-22)19-30-18(35-33-19)14-12-23(25,26)13-14/h2-5,14H,6-13H2,1H3

InChI Key

HKJOIWLYDJCTQR-UHFFFAOYSA-N

SMILES

CN1C(=NN=C1C23CCC(CC2)(CC3)C4=NOC(=N4)C5CC(C5)(F)F)C6=CC=CC=C6C(F)(F)F

Solubility

Soluble in DMSO

Synonyms

MK-4101; MK 4101; MK4101.

Canonical SMILES

CN1C(=NN=C1C23CCC(CC2)(CC3)C4=NOC(=N4)C5CC(C5)(F)F)C6=CC=CC=C6C(F)(F)F

Description

The exact mass of the compound 5-(3,3-Difluorocyclobutyl)-3-[4-[4-methyl-5-[2-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl]bicyclo[2.2.2]oct-1-yl]-1,2,4-oxadiazole is 493.1901 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Compounds, 1-Ring - Azoles - Triazoles - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Smoothened (SMO) Receptor Antagonist

  • MK-4101 acts as an antagonist for the Smoothened (SMO) receptor. [, ] The SMO receptor plays a crucial role in the Hedgehog signaling pathway, which is essential for embryonic development and regulates cell growth in adults. []
  • By blocking the SMO receptor, MK-4101 disrupts the Hedgehog signaling pathway, potentially hindering the growth and survival of cancer cells that rely on this pathway for their proliferation. [, ]

Cancer Research

  • Studies have explored the potential of MK-4101 as an anti-cancer agent. [, ] The rationale behind this research lies in the dependence of certain cancers on the Hedgehog signaling pathway.
  • However, further research is required to determine the efficacy and safety of MK-4101 in clinical settings. []

Hedgehog Signaling Pathway Studies

  • MK-4101 can be a valuable tool for researchers studying the Hedgehog signaling pathway. [] By inhibiting the SMO receptor, researchers can investigate the pathway's role in various biological processes and diseases.
  • MK-4101 is still under investigation, and its effectiveness as a therapeutic agent remains to be definitively established.
  • Further clinical trials are required to assess its safety and efficacy for specific cancer types.

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

5

Exact Mass

493.1901

Appearance

White to off-white solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2023-08-15
1: Filocamo G, Brunetti M, Colaceci F, Sasso R, Tanori M, Pasquali E, Alfonsi R,

Explore Compound Types